Cas no 1140240-08-9 (2,7-naphthyridine-1-carboxylicacid)

• Product Name: 2,7-naphthyridine-1-carboxylicacid
• CAS No: 1140240-08-9
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD11870073
• CID: 5303634
• Update Time: 2026-03-10

2,7-naphthyridine-1-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 2,7-naphthyridine-1-carboxylicacid

• MDL： MFCD11870073
• Inchi： 1S/C9H6N2O2/c12-9(13)8-7-5-10-3-1-6(7)2-4-11-8/h1-5H,(H,12,13)
• InChI Key： MQCWAZZXJIMORI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CN=C2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 2,7-naphthyridine-1-carboxylicacid

Introduction to 2,7-naphthyridine-1-carboxylic acid (CAS No. 1140240-08-9)

2,7-naphthyridine-1-carboxylic acid, with the chemical identifier CAS No. 1140240-08-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms at the 1 and 7 positions. The presence of a carboxylic acid functional group at the 1-position introduces unique reactivity and binding properties, making it a versatile scaffold for drug design and development.

The naphthyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its aromaticity and electron-rich nature facilitate strong binding interactions, which are critical for the development of small-molecule inhibitors. The carboxylic acid derivative of naphthyridine further enhances its utility by allowing for facile derivatization through esterification, amidation, or other functional group transformations, enabling the creation of libraries of compounds with tailored pharmacological profiles.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 2,7-naphthyridine-1-carboxylic acid as a lead compound in the quest for novel therapeutics. Its structural features make it an attractive candidate for targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. For instance, studies have demonstrated its ability to modulate kinases and other enzyme targets implicated in disease pathogenesis.

In the realm of oncology, 2,7-naphthyridine-1-carboxylic acid derivatives have been explored as inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation and survival. The carboxylic acid moiety provides a hydrogen bond acceptor site that can interact with key residues in the active site of these enzymes, enhancing binding affinity. Additionally, modifications at other positions on the naphthyridine ring can further optimize potency and selectivity against specific kinases.

Beyond its applications in oncology, 2,7-naphthyridine-1-carboxylic acid has shown promise in combating antibiotic-resistant bacteria. The growing threat of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. The structural versatility of naphthyridines allows for the design of compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The carboxylic acid group can be exploited to enhance membrane permeability or target bacterial enzymes involved in DNA replication and transcription.

The synthesis of 2,7-naphthyridine-1-carboxylic acid involves multi-step organic transformations that typically begin with readily available precursors such as pyridine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the naphthyridine core with high regioselectivity.

In conclusion, 2,7-naphthyridine-1-carboxylic acid (CAS No. 1140240-08-9) represents a promising scaffold for drug discovery due to its unique structural features and biological activity. Its potential applications span multiple therapeutic areas, underscoring its importance as a building block for innovative therapeutics. As research continues to uncover new biological targets and synthetic strategies, the role of this compound is expected to expand further, contributing to advancements in modern medicine.